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Compound of Interest

Compound Name:
Ethyl 2-amino-2-cyanoacetate

acetate

Cat. No.: B1405154 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
amino-2-cyanoacetate Acetate
Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 2-amino-2-cyanoacetate Acetate is

not readily available. The following safety and handling guidelines are based on the known

hazards of its components: Ethyl 2-amino-2-cyanoacetate and acetic acid. It is imperative to

handle this substance with caution and to conduct a thorough risk assessment before use.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ethyl 2-amino-2-cyanoacetate Acetate. The

following procedures for personal protective equipment (PPE), handling, and disposal are

designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
Ethyl 2-amino-2-cyanoacetate Acetate is a compound that combines the properties of an

aminocyanoacetate and acetic acid. The primary hazards are associated with the potential for

skin and eye irritation or corrosion, and toxicity if ingested or inhaled. Acetic acid is a known

corrosive and flammable liquid.[1][2][3][4] The aminocyano- functionality may also present

unique toxicological properties that have not been fully investigated.
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Personal Protective Equipment (PPE) Requirements:

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles with

side shields or a face shield.

Protects against splashes of

the chemical which can cause

serious eye damage.[3][4]

Hand Protection

Nitrile or neoprene gloves

(double-gloving is

recommended).

Provides a barrier against skin

contact, which can cause

irritation or burns.[4]

Body Protection
A flame-resistant laboratory

coat.

Protects against splashes and

potential ignition sources due

to the flammability of acetic

acid.

Respiratory Protection

Use in a well-ventilated area or

with a chemical fume hood. A

respirator with an appropriate

cartridge may be necessary for

large quantities or if ventilation

is inadequate.

Minimizes the inhalation of

vapors, which can cause

respiratory tract irritation.[2]

Experimental Protocol: Safe Handling of Ethyl 2-
amino-2-cyanoacetate Acetate
This protocol outlines the step-by-step procedure for safely handling Ethyl 2-amino-2-
cyanoacetate Acetate in a laboratory setting.

1. Preparation and Precautionary Measures:

Ensure a chemical fume hood is operational and available.
Verify that a safety shower and eyewash station are accessible.
Assemble all necessary equipment (spatula, weighing paper, glassware, etc.) inside the
fume hood.
Don all required PPE as specified in the table above.
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2. Weighing and Transferring the Solid:

Perform all manipulations of the solid compound within the chemical fume hood.
Use a non-sparking spatula to weigh the desired amount of Ethyl 2-amino-2-cyanoacetate
Acetate onto weighing paper.
Carefully transfer the solid to the reaction vessel.
To avoid generating dust, do not pour the solid from a height.

3. Solution Preparation:

Add the solvent to the reaction vessel containing the solid in a slow and controlled manner.
If the dissolution is exothermic, allow the solution to cool before proceeding.
Keep the container closed when not in use to prevent the escape of vapors.

4. Post-Handling Procedures:

Wipe down the work area within the fume hood with an appropriate decontaminating
solution.
Dispose of all contaminated materials (weighing paper, gloves, etc.) in a designated
hazardous waste container.
Wash hands thoroughly with soap and water after removing gloves.

Operational and Disposal Plans
Proper disposal of Ethyl 2-amino-2-cyanoacetate Acetate and its waste is crucial to prevent

environmental contamination and ensure a safe workplace.

Spill Response:

Small Spills: In a fume hood, absorb the spill with an inert, non-combustible absorbent

material such as sand or vermiculite. Place the absorbed material into a sealed, labeled

container for hazardous waste disposal.

Large Spills: Evacuate the area and contact your institution's environmental health and

safety (EHS) department immediately.

Waste Disposal:
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All waste containing Ethyl 2-amino-2-cyanoacetate Acetate must be treated as hazardous

waste.

Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.

The waste containers should be stored in a designated satellite accumulation area.

Contact your institution's EHS department for pickup and disposal of the hazardous waste.

Do not dispose of this chemical down the drain.[5]

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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